Cas no 56248-66-9 (6-octylchrysene)

• Product Name: 6-octylchrysene
• CAS No: 56248-66-9
• Molecular Formula: C₂₆H₂₈
• Molecular Weight: 340.50052
• CID: 945115
• PubChem ID: 265765

6-octylchrysene Properties

Names and Identifiers

• 6-octylchrysene
• 6-n-Octylchrysene
• Chrysene, 6-octyl-
• 6-Octylchrysene #
• DTXSID30971678
• NSC102259
• KTSUECCHGKCKHX-UHFFFAOYSA-N
• NSC-102259
• DB-318164
• 56248-66-9
• A831136

• InChIKey： KTSUECCHGKCKHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H28/c1-2-3-4-5-6-7-13-21-19-26-22-14-9-8-12-20(22)17-18-25(26)24-16-11-10-15-23(21)24/h8-12,14-19H,2-7,13H2,1H3
• SMILES： CCCCCCCCC1=CC2=C(C=CC3=CC=CC=C32)C4=CC=CC=C41

Computed Properties

• Exact Mass: 340.21924
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 340.219100893g/mol
• Heavy Atom Count: 26
• Complexity: 412
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes